Cas no 1361784-60-2 (3-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 3-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1361784-60-2
• MF: C₁₀H₈ClF₃N₂O
• MW: 264.631531715393
• CID: 4912539
• Update Time: 2025-06-14

3-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H8ClF3N2O/c1-6-8(4-11)7(2-3-15)9(5-16-6)17-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： WLZHHCGTEYFWSZ-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=NC=C(C=1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 3-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile

Comprehensive Overview of 3-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1361784-60-2)

3-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1361784-60-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups such as chloromethyl and trifluoromethoxy, plays a pivotal role in the synthesis of advanced intermediates. Its molecular structure, which includes a nitrile group, enhances its reactivity, making it a valuable building block for various applications.

The growing interest in 3-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile is driven by its potential in drug discovery and crop protection. Researchers are particularly intrigued by its ability to act as a precursor for heterocyclic compounds, which are essential in developing new pharmaceuticals and agrochemicals. The compound's trifluoromethoxy group, in particular, is known for its ability to improve the metabolic stability and bioavailability of drug candidates, a hot topic in modern medicinal chemistry.

In the context of sustainable chemistry, 3-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile aligns with the industry's shift toward greener synthesis methods. Its efficient reactivity reduces the need for harsh reagents, addressing the demand for environmentally friendly processes. This aspect is increasingly relevant as regulatory bodies and consumers push for sustainable and eco-conscious chemical production.

Another area of interest is the compound's role in precision agriculture. With the global focus on food security and crop yield optimization, agrochemical researchers are exploring derivatives of 3-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile to develop next-generation pesticides and herbicides. Its structural versatility allows for the creation of targeted solutions that minimize environmental impact while maximizing efficacy.

From a technical standpoint, the synthesis and handling of 3-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile require expertise in organic chemistry and process optimization. The compound's stability under various conditions and its compatibility with other reagents make it a preferred choice for high-throughput screening and combinatorial chemistry. These attributes are critical for accelerating the discovery of novel bioactive molecules.

In summary, 3-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1361784-60-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and sustainable chemistry. Its unique structural features and reactivity profile position it as a key player in advancing research and development across these industries. As the demand for innovative and sustainable solutions grows, this compound is poised to remain at the forefront of scientific exploration.